Cas no 2138061-37-5 (2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride)

2-tert-Butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride is a specialized sulfonyl fluoride derivative with applications in medicinal chemistry and chemical biology. Its key structural features include a tert-butyl group at the 2-position and a methyl group at the 8-position, contributing to enhanced steric and electronic properties. The sulfonyl fluoride moiety serves as a reactive handle for selective covalent modification of target proteins, making it valuable for probe development and activity-based protein profiling (ABPP). This compound exhibits stability under physiological conditions while maintaining high reactivity toward nucleophilic residues, such as serine or threonine, in enzyme active sites. Its utility lies in its selectivity and compatibility with complex biological systems.
2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride structure
2138061-37-5 structure
Product Name:2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride
CAS No:2138061-37-5
MF:C12H15FN2O2S
MW:270.323105096817
CID:6286246
PubChem ID:165962433
Update Time:2025-10-23

2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride
    • 2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
    • 2138061-37-5
    • EN300-1197556
    • Inchi: 1S/C12H15FN2O2S/c1-8-6-5-7-15-10(8)14-9(12(2,3)4)11(15)18(13,16)17/h5-7H,1-4H3
    • InChI Key: FLXXZGHULUOZRS-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(C)(C)C)N=C2C(C)=CC=CN12)(=O)(=O)F

Computed Properties

  • Exact Mass: 270.08382706g/mol
  • Monoisotopic Mass: 270.08382706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 59.8Ų

2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1197556-0.05g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
0.05g
$1188.0 2023-05-23
Enamine
EN300-1197556-0.1g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
0.1g
$1244.0 2023-05-23
Enamine
EN300-1197556-0.25g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
0.25g
$1300.0 2023-05-23
Enamine
EN300-1197556-0.5g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
0.5g
$1357.0 2023-05-23
Enamine
EN300-1197556-1.0g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
1g
$1414.0 2023-05-23
Enamine
EN300-1197556-2.5g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
2.5g
$2771.0 2023-05-23
Enamine
EN300-1197556-5.0g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
5g
$4102.0 2023-05-23
Enamine
EN300-1197556-10.0g
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
10g
$6082.0 2023-05-23
Enamine
EN300-1197556-50mg
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
50mg
$1188.0 2023-10-03
Enamine
EN300-1197556-100mg
2-tert-butyl-8-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride
2138061-37-5
100mg
$1244.0 2023-10-03

Additional information on 2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride

Professional Introduction to 2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride (CAS No: 2138061-37-5)

2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride, with the CAS number 2138061-37-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic sulfonamides and has been extensively studied for its potential applications in drug development. The unique structural features of this molecule, including its imidazo[1,2-a]pyridine core and sulfonyl fluoride substituent, make it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong> imidazo[1,2-a]pyridine scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of a< strong> tert-butyl group at the 2-position and a< strong> methyl group at the 8-position enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization. Additionally, the< strong> sulfonyl fluoride moiety is a powerful leaving group that can be readily displaced by nucleophiles, facilitating the introduction of diverse functional groups into the molecule.

In recent years, there has been a growing interest in developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The< strong> 2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride has been explored as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in generating compounds that inhibit kinases and other enzymes involved in tumor progression. The< strong> sulfonyl fluoride group allows for further chemical modifications, enabling the creation of libraries of derivatives with tailored biological activities.

The< strong> pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug candidates. Researchers have leveraged its structural framework to develop molecules with enhanced binding affinity and selectivity towards therapeutic targets. The< strong> tert-butyl and methyl substituents impart specific steric and electronic properties that can fine-tune the interaction between the compound and its biological target. This level of structural control is crucial for optimizing drug-like properties such as solubility, bioavailability, and pharmacokinetics.

The< strong> synthetic methodologies associated with< strong> 2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride

In addition to its applications in drug discovery, this compound has found utility in materials science and agrochemical research. The< strong> imidazo[1,2-a]pyridine core , along with its functionalizable sulfonyl fluoride group, makes it a valuable precursor for designing novel materials with specific properties. Researchers have explored its use in developing organic semiconductors and ligands for metal complexes that exhibit unique catalytic activities. These interdisciplinary applications underscore the broad potential of< strong > 2-tert-butyl-8-methylimidazo1,2-apyridine-3-sulfonyl fluoride

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications and understanding its mechanistic aspects. As computational chemistry techniques continue to advance, virtual screening methods are being employed to identify new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical candidates.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.